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Compound of Interest

Compound Name: Cycostat

Cat. No.: B7790849

This technical support center provides researchers, scientists, and drug development
professionals with detailed troubleshooting guides and frequently asked questions regarding
the impact of feed composition on the efficacy of Cycostat (robenidine hydrochloride).

Frequently Asked Questions (FAQS)

Q1: What is Cycostat (robenidine hydrochloride) and what is its primary function?

Al: Cycostat, with the active ingredient robenidine hydrochloride, is a synthetic, broad-
spectrum anticoccidial agent.[1][2] It is used as a feed additive to aid in the prevention of
coccidiosis in poultry (broiler chickens and turkeys) and rabbits.[1][3] Coccidiosis is a parasitic
disease of the intestinal tract caused by protozoa of the genus Eimeria.[1][3] Robenidine
hydrochloride has both coccidiostatic (inhibiting growth) and coccidiocidal (killing) activity.[1]

Q2: Are there any specific feed ingredients that are known to be incompatible with Cycostat?

A2: Yes, there is a critical incompatibility. Cycostat (robenidine hydrochloride) should not be
used in Type B or C medicated feeds that contain bentonite.[1][4] Bentonite is a type of
absorbent clay sometimes used as a pellet binder or anti-caking agent in animal feed. Its
inclusion in feeds medicated with robenidine is cautioned against.

Q3: Does the feed manufacturing process, such as pelleting, affect the stability and efficacy of
Cycostat?
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A3: The feed pelleting process does not appear to negatively impact the stability of robenidine
hydrochloride. One study showed that pelleting feed at 80°C did not influence the robenidine
HCI content.[5] However, the stability of the active ingredient in the final pelleted feed can
decrease over time. Recoveries of 75% to 88% were noted after storing the pelleted feed for 3
months at 25°C.[5]

Q4: How stable is Cycostat in vitamin and mineral premixes before it's mixed into the final
feed?

A4: Robenidine hydrochloride demonstrates good stability in vitamin/mineral premixes. Studies
have shown that in premixes stored at 25°C and 60% relative humidity for up to 12 months, the
recovery of robenidine HCI was greater than 96%.[5] When stored under more stressful
conditions of 40°C and 75% relative humidity for 3 months, the recovery was still greater than
90%.[5]

Q5: Does Cycostat interact with other feed additives or veterinary drugs?

A5: According to the European Food Safety Authority (EFSA) FEEDAP Panel, no interactions
or incompatibilities are generally expected when robenidine is used with other feed materials,
carriers, or other approved additives.[5][6] In the United States, it is approved for use in
combination with specific feed additives like Aureomycin, BMD (bacitracin methylene
disalicylate), and Lincomix in chickens.[1][2]

Troubleshooting Guide: Investigating Reduced
Efficacy

Issue: We are observing a decrease in the expected efficacy of Cycostat against coccidiosis in
our experimental animal groups. What potential feed-related factors should we investigate?

This guide provides a systematic approach to troubleshooting potential issues related to feed
composition and manufacturing that may impact Cycostat's performance.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7009205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009205/
https://www.benchchem.com/product/b7790849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009205/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009205/
https://www.benchchem.com/product/b7790849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009205/
https://www.researchgate.net/publication/331539875_Safety_and_efficacy_of_RobenzR_66G_robenidine_hydrochloride_for_chickens_for_fattening_and_turkeys_for_fattening
https://www.pahc.com/wp-content/uploads/2025/01/RB011425USA-Poultry-Product-Profile.pdf
https://nutriaid.co/poultry-products/
https://www.benchchem.com/product/b7790849?utm_src=pdf-body
https://www.benchchem.com/product/b7790849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Reduced Cycostat Efficacy
Observed

Step 1: Check for
Incompatible Ingredients
(e.g., Bentonite)

Bentonite Present in
Type B/C Medicated Feed?

Result: High Likelihood of
Step 2: Verify Dosage & Reduced Bioavailability.
Feed Homogeneity Action: Reformulate feed

without bentonite.

Dosage & Mixing
Protocol Correct?

Result: Incorrect Dosing.
Step 3: Assess Premix & Action: Review mixing protocols,
Feed Storage Conditions assay feed samples for

robenidine concentration.

Storage Time/Temp
Within Limits?

Result: Potential Degradation.
Action: Use fresh premix/feed.
Review storage SOPs.

Step 4: Review Overall
Feed Formulation (Theoretical)

Extreme Levels of Fiber,
Protein, or Fat?

Result: Possible Altered Gl
Physiology/Transit Time.
Action: Consider diet modification
as a secondary factor.

No Obvious Issue Found
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1. Animal Acclimatization
(e.g., 94 young does)

'

2. Group Allocation
(4 Groups)

l

3. Dietary Treatment
- Control Diets
- Medicated Diets (50 & 66 mg/kg)

l

4. Experimental Infection
(Oral inoculation with Eimeria spp.)
(Excludes non-infected group)

l

5. Data Collection & Monitoring
- Weight Gain
- Feed Intake
- Clinical Signs

- Parasitology (Oocyst Counts)

'

6. Statistical Analysis
(Comparison of group outcomes)

7. Conclusion on Efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cycostat (Robenidine Hydrochloride) Efficacy: Technical
Support Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7790849#impact-of-feed-composition-on-cycostat-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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